2-butyldodecanoic acid

Specification

• CAS No.: 25354-95-4
• Molecular Formula: C16H32O2
• Molecular Weight: 256.4

Introduction

Chemical Identity and Structural Features

Molecular Formula and Nomenclature

2-Butyldodecanoic acid (IUPAC name: 2-butyldodecanoic acid) is a carboxylic acid with the molecular formula C₁₆H₃₂O₂. Its structure consists of a 12-carbon dodecanoic acid chain modified by a butyl (-C₄H₉) substituent at the second carbon position. This branching distinguishes it from linear fatty acids like lauric acid, altering its physical and biological properties.

Comparative Structural Analysis

The compound’s closest analogs include:

Compound	Molecular Formula	Key Features	Source
2-Butyldecanoic acid	C<sub>14</sub>H<sub>28</sub>O<sub>2</sub>	10-carbon chain with butyl branching	PubChem
Lauric acid	C<sub>12</sub>H<sub>24</sub>O<sub>2</sub>	Linear 12-carbon saturated fatty acid	Frontiers
2-(Butylthio)dodecanoic acid	C<sub>16</sub>H<sub>32</sub>O<sub>2</sub>S	Thioether variant with sulfur atom	PubChem

The substitution pattern in 2-butyldodecanoic acid likely reduces its melting point compared to linear analogs, as branching disrupts crystalline packing.

Synthesis and Production

Challenges in Purification

Vacuum distillation (e.g., 250–310 Pa, 70–80°C) is critical for isolating branched fatty acids, as demonstrated in the purification of 2-butyl-1-octanol. Similar conditions would apply to 2-butyldodecanoic acid due to its high molecular weight and low volatility.

Physicochemical Properties (Inferred)

Solubility and Reactivity

• Solubility: Expected to be poorly soluble in water (similar to lauric acid) but miscible with organic solvents like ethyl acetate or methanol.

• Acidity: The pK_a is likely ≈5.0–5.5, comparable to other medium-chain fatty acids.

Thermal Stability

Branching may lower the melting point relative to lauric acid (44°C), potentially to 20–30°C, as observed in 2-butyldecanoic acid derivatives.

Biological and Industrial Applications

Role in Material Science

Branched fatty acids are valuable as surfactants or lubricants. The butyl group in 2-butyldodecanoic acid may enhance lipid solubility, making it suitable for cosmetic formulations or drug delivery systems.

Research Gaps and Future Directions

Unexplored Properties

• Toxicity Profiles: No data exist on mammalian cell cytotoxicity or environmental impact.

• Synthetic Optimization: Scalable routes remain to be developed, with palladium-catalyzed hydrogenation (as in) being a promising candidate.

Recommended Studies

• In vitro antimicrobial assays against Gram-positive and Gram-negative pathogens.

• Thermogravimetric analysis (TGA) to characterize thermal decomposition.